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Professionals
These application notes provide an overview and detailed protocols for the detection and

quantification of (+)-Abscisic acid (ABA), a key phytohormone involved in various plant

processes and with emerging roles in animal physiology. The following sections detail the

principles of common immunoassay techniques, specific experimental protocols, and

comparative data to aid in assay selection and execution.

Introduction to ABA Immunoassays
Immunoassays are highly specific and sensitive methods for quantifying ABA in various

biological samples, including plant tissues, xylem sap, and crude extracts.[1][2] These assays

utilize the specific binding between an antibody and ABA. The two most common types of

immunoassays for ABA are Enzyme-Linked Immunosorbent Assay (ELISA) and

Radioimmunoassay (RIA).[2][3] These techniques are valuable tools for studying the
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physiological roles of ABA in plant development and stress responses, as well as for screening

compounds that may modulate ABA levels.

Principles of Immunoassay Techniques
The most common format for ABA immunoassays is the competitive inhibition assay.[1][4][5] In

this format, ABA in the sample competes with a labeled form of ABA for a limited number of

antibody binding sites. The amount of labeled ABA bound to the antibody is inversely

proportional to the concentration of ABA in the sample.

Enzyme-Linked Immunosorbent Assay (ELISA)
ELISA is a widely used immunoassay technique that employs an enzyme-linked antibody or

antigen to detect the target molecule. For ABA, a competitive ELISA is typically used.[1][5][6]

The assay can be performed in a 96-well plate format, allowing for high-throughput analysis.

The principle involves the competition between unlabeled ABA (from the sample or standard)

and a known amount of enzyme-conjugated ABA for binding to a limited amount of anti-ABA

antibody coated on the microplate wells.[6] After a washing step to remove unbound

components, a substrate is added, and the enzyme catalyzes a colorimetric reaction. The

intensity of the color is inversely proportional to the concentration of ABA in the sample.[5][6]

Radioimmunoassay (RIA)
RIA is another sensitive technique for quantifying ABA.[7] Similar to competitive ELISA, RIA is

based on the principle of competitive binding.[8] In an ABA RIA, a known quantity of

radiolabeled ABA (e.g., with tritium, ³H) competes with unlabeled ABA from the sample for

binding to a limited amount of anti-ABA antibody.[9] After incubation, the antibody-bound ABA is

separated from the free ABA, and the radioactivity of the bound fraction is measured. The

amount of radioactivity is inversely proportional to the concentration of unlabeled ABA in the

sample.[7]

Antibody Selection: Monoclonal vs. Polyclonal
The choice between monoclonal and polyclonal antibodies is critical for the specificity and

reliability of the immunoassay.
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Monoclonal Antibodies (mAbs): Produced by a single B-cell clone, monoclonal antibodies

recognize a single epitope on the ABA molecule.[10][11] This high specificity reduces the risk

of cross-reactivity with structurally related compounds.[10][12] Monoclonal antibodies also

offer high batch-to-batch consistency.[10][11]

Polyclonal Antibodies (pAbs): Produced by different B-cell clones, polyclonal antibodies are a

heterogeneous mixture of antibodies that recognize multiple epitopes on the ABA molecule.

[10][13] This can lead to a stronger signal but also a higher potential for cross-reactivity.[10]

For quantitative analysis of ABA, monoclonal antibodies are often preferred due to their high

specificity and consistency.[12][14]

Quantitative Data Summary
The following tables summarize the key quantitative parameters of various commercially

available ABA ELISA kits and published RIA methods.

Table 1: Performance Characteristics of ABA ELISA Kits

Parameter
Agrisera (AS09
432)

CUSABIO
(CSB-
E09159PI)

MyBioSource
(MBS282218)

ELK
Biotechnology
(ELK8563)

Detection Range
0.156 - 10

µg/mL[1]

0.156 - 10

µg/mL[5]

1.56 - 100

ng/mL[6]

1.57 - 100

ng/mL[15]

Sensitivity 0.04 µg/mL[1] < 0.04 µg/mL[5] 0.78 ng/mL[6] 0.53 ng/mL[15]

Intra-assay

Precision (CV%)
<10%[1] <10%[5] Not Specified Not Specified

Inter-assay

Precision (CV%)
<20%[1] <20%[5] Not Specified Not Specified

Sample Type

Frozen or

lyophilized

tissue, xylem

sap, crude

extracts[1]

Plant tissues[5] Plant tissue[6] Plant tissues[15]
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Table 2: Cross-Reactivity of ABA Immunoassays

Compound
Agrisera ELISA
Kit[1]

CUSABIO ELISA
Kit[5]

Radioimmunoassa
y (RIA)[9]

(+)-Abscisic Acid 100% 100% 100%

(-)-Abscisic Acid Not Specified Not Specified Nearly 100%[9]

Gibberellin <0.01%[1] <0.01%[5] Extremely low[9]

Indoleacetic acid <0.01%[1] <0.01%[5] Extremely low[9]

Methyl ester of ABA Not Specified Not Specified 160%[9]

Glycosyl ester of ABA Not Specified Not Specified 34%[9]

trans, trans-Abscisic

acid
Not Specified Not Specified Low but significant[7]

Phaseic acid Not Specified Not Specified Low but significant[7]

Dihydrophaseic acid Not Specified Not Specified Low but significant[7]

Experimental Protocols
Sample Preparation from Plant Tissues
Accurate quantification of ABA requires proper sample preparation to extract the hormone and

remove interfering substances.[3]

Harvesting: Collect plant tissues and immediately freeze in liquid nitrogen to stop metabolic

activity.[16]

Homogenization: Grind the frozen tissue to a fine powder.[16]

Extraction:

To 50-100 mg of frozen powder, add 1 mL of pre-chilled extraction solvent (e.g.,

acetone:water:acetic acid, 80:19:1, v/v/v).[16]
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Add an internal standard (e.g., d6-ABA) for accurate quantification, especially for LC-MS

validation.[16]

Vortex vigorously and incubate on a shaker at 4°C for 30 minutes.[16]

Centrifuge at 14,000 x g for 10 minutes at 4°C and collect the supernatant.[16]

Re-extract the pellet with 0.5 mL of extraction solvent, centrifuge, and combine the

supernatants.[16]

Purification (Solid-Phase Extraction - SPE):

Evaporate the organic solvent from the combined supernatant.[16]

Re-dissolve the aqueous residue in 1 mL of 1% acetic acid.[16]

Load the sample onto a conditioned and equilibrated C18 SPE cartridge.[3]

Wash the cartridge with water and then with 10% methanol in water to remove impurities.

[16]

Elute ABA with methanol containing 1% acetic acid.[16]

Evaporate the eluate to dryness and reconstitute in the assay buffer.[16]

Competitive ELISA Protocol for ABA Quantification
This protocol is a generalized procedure based on commercially available competitive ELISA

kits.[1][4][5]

Reagent Preparation: Prepare all reagents, including standards, samples, and wash buffers,

according to the kit instructions. Dilute concentrated buffers and antibodies to their working

concentrations.[1][5]

Standard Curve Preparation: Prepare a serial dilution of the ABA standard to create a

standard curve. A typical range might be from 100 ng/mL down to 1.23 ng/mL.[4]

Assay Procedure:
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Add 50 µL of standard or sample to each well of the antibody-coated microplate.[1][4]

Add 50 µL of HRP-conjugated ABA or biotin-labeled ABA to each well (except the blank).

[4][6]

Mix gently and incubate for 30-60 minutes at 37°C.[1][4]

Aspirate the liquid from each well and wash the plate 3-5 times with wash buffer.[1][4]

If using a biotin-labeled ABA, add 100 µL of avidin-HRP to each well and incubate for 30

minutes at 37°C, followed by another wash step.[4]

Add 90-100 µL of TMB substrate solution to each well and incubate for 10-20 minutes at

37°C in the dark.[1][4]

Add 50 µL of stop solution to each well to terminate the reaction.[1][4]

Data Analysis:

Read the absorbance of each well at 450 nm using a microplate reader.[1][5]

Plot the absorbance values of the standards against their known concentrations to

generate a standard curve.

Determine the concentration of ABA in the samples by interpolating their absorbance

values on the standard curve.

Radioimmunoassay (RIA) Protocol for ABA
Quantification
This is a general protocol for a competitive RIA.

Reagent Preparation: Prepare all reagents, including standards, radiolabeled ABA, antibody

solution, and separation reagent (e.g., charcoal-dextran suspension or a second antibody).

Assay Procedure:

In reaction tubes, add a known volume of standard or sample.
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Add a precise amount of radiolabeled ABA to each tube.

Add the anti-ABA antibody solution to all tubes to initiate the competitive binding reaction.

Incubate the mixture for a specified time and temperature to reach equilibrium.

Separate the antibody-bound ABA from the free ABA. This can be achieved by adding a

charcoal-dextran suspension that adsorbs the free ABA or by using a second antibody that

precipitates the primary antibody-ABA complex.

Centrifuge the tubes and decant the supernatant or aspirate it.

Data Analysis:

Measure the radioactivity in the pellet (bound fraction) using a scintillation counter.

Create a standard curve by plotting the percentage of bound radiolabeled ABA as a

function of the unlabeled ABA concentration in the standards.

Determine the ABA concentration in the samples from the standard curve.
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Caption: Workflow of a competitive ELISA for ABA detection.
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Immunoassays for ABA
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Caption: Relationship between different immunoassay types for ABA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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